Cas no 1314758-00-3 (2-(4-methanesulfonylphenyl)-2-methylpropanenitrile)

• Product Name: 2-(4-methanesulfonylphenyl)-2-methylpropanenitrile
• CAS No: 1314758-00-3
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 5845981
• PubChem ID: 83708572
• Update Time: 2025-06-15

2-(4-methanesulfonylphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonylphenyl)-2-methylpropanenitrile
• EN300-1991065
• 1314758-00-3

• Inchi： 1S/C11H13NO2S/c1-11(2,8-12)9-4-6-10(7-5-9)15(3,13)14/h4-7H,1-3H3
• InChI Key： JSQKIVZKVRNDQK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C#N)(C)C)(=O)=O

Computed Properties

• Exact Mass: 223.06669983g/mol
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(4-methanesulfonylphenyl)-2-methylpropanenitrile

Introduction to 2-(4-methanesulfonylphenyl)-2-methylpropanenitrile (CAS No. 1314758-00-3)

2-(4-methanesulfonylphenyl)-2-methylpropanenitrile, identified by its Chemical Abstracts Service (CAS) number 1314758-00-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a nitrile functional group and a 4-methanesulfonylphenyl moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the methylpropanenitrile backbone further enhances its reactivity, making it a versatile building block for medicinal chemists and synthetic organic chemists.

The 4-methanesulfonylphenyl substituent is particularly noteworthy due to its ability to modulate electronic and steric interactions in molecular frameworks. This feature has been exploited in the development of novel therapeutic agents, where the sulfonamide group serves as a key pharmacophore. The nitrile group, on the other hand, introduces a polar site for hydrogen bonding and can participate in coordination with metal ions, broadening the compound's potential applications in catalysis and material science.

In recent years, there has been a surge in research focused on developing small molecules with enhanced biological activity. The compound 2-(4-methanesulfonylphenyl)-2-methylpropanenitrile has been explored as a precursor in the synthesis of potential drug candidates targeting various diseases. Its structural motif is reminiscent of molecules that have shown promise in oncology, neurology, and anti-inflammatory applications. The ability to fine-tune its properties through structural modifications makes it an attractive scaffold for drug discovery programs.

One of the most compelling aspects of this compound is its role in the development of photocatalytic systems. The combination of the nitrile and sulfonamide groups allows for efficient absorption of light, making it suitable for use in photochemical reactions. Recent studies have demonstrated its utility in promoting C-H activation and carbon-carbon bond formation under irradiation conditions. These findings open up new avenues for green chemistry approaches, where energy-efficient synthetic routes are prioritized.

The synthesis of 2-(4-methanesulfonylphenyl)-2-methylpropanenitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the introduction of the nitrile group via cyanation reactions, followed by functionalization at the aromatic ring to incorporate the 4-methanesulfonylphenyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

From a computational chemistry perspective, the molecule's properties have been extensively modeled to predict its behavior in biological systems. Molecular docking studies have revealed potential binding interactions with enzymes and receptors relevant to therapeutic intervention. These insights have guided experimental efforts toward optimizing lead compounds derived from this scaffold.

The pharmaceutical industry has taken notice of 2-(4-methanesulfonylphenyl)-2-methylpropanenitrile due to its synthetic accessibility and biological relevance. Several academic groups have published patents detailing novel derivatives synthesized from this core structure. These derivatives exhibit improved pharmacokinetic profiles and enhanced target engagement, positioning them as candidates for further clinical development.

In conclusion, 2-(4-methanesulfonylphenyl)-2-methylpropanenitrile (CAS No. 1314758-00-3) represents a significant advancement in medicinal chemistry and materials science. Its unique structural features enable diverse applications, from drug discovery to catalysis. As research continues to uncover new functionalities and synthetic pathways, this compound is poised to remain at the forefront of scientific innovation.